Cas no 2228561-81-5 (3-(aminomethyl)-2,2-dimethylbut-3-en-1-ol)

• Product Name: 3-(aminomethyl)-2,2-dimethylbut-3-en-1-ol
• CAS No: 2228561-81-5
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 6194532
• PubChem ID: 165881157
• Update Time: 2025-06-29

3-(aminomethyl)-2,2-dimethylbut-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(aminomethyl)-2,2-dimethylbut-3-en-1-ol
• 2228561-81-5
• EN300-1806836

• Inchi： 1S/C7H15NO/c1-6(4-8)7(2,3)5-9/h9H,1,4-5,8H2,2-3H3
• InChI Key： WFWIVXNOKVAICN-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C(=C)CN

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-(aminomethyl)-2,2-dimethylbut-3-en-1-ol

3-(Aminomethyl)-2,2-Dimethylbut-3-en-1-Ol: A Comprehensive Overview

3-(Aminomethyl)-2,2-dimethylbut-3-en-1-ol, also known by its CAS number CAS No. 2228561-81-5, is a versatile organic compound with significant applications in various fields of chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and specialty chemicals. In this article, we delve into the latest research findings, structural characteristics, synthesis methods, and applications of this intriguing molecule.

The molecular structure of 3-(Aminomethyl)-2,2-dimethylbut-3-en-1-ol is characterized by a tertiary alcohol group at position 1, an enol ether-like structure at position 3, and a dimethyl substitution at position 2. This arrangement imparts the compound with unique electronic and steric properties, making it an attractive candidate for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anticancer agents.

One of the most notable advancements in the synthesis of 3-(Aminomethyl)-2,2-dimethylbut-3-en-1-ol involves the use of enzymatic catalysis. Researchers have successfully employed lipase-catalyzed reactions to achieve high yields and enantioselectivity in its production. This method not only enhances the efficiency of synthesis but also aligns with the growing demand for sustainable chemical processes in the industry.

In terms of applications, 3-(Aminomethyl)-2,2-dimethylbut-3-en-1-ol has shown promise as a chiral building block in asymmetric synthesis. Its ability to participate in both nucleophilic and electrophilic reactions makes it a valuable tool for constructing complex molecular architectures. For instance, recent studies have demonstrated its utility in the synthesis of taxane derivatives, which are known for their potent anticancer properties.

Beyond its role in drug discovery, this compound has also found applications in agrochemicals. Its ability to act as a precursor for biopesticides has been explored extensively. By incorporating 3-(Aminomethyl)-2,2-dimethylbut-3-en-1-ol into pest control formulations, researchers aim to develop eco-friendly alternatives to conventional pesticides.

The safety profile of 3-(Aminomethyl)-2,2-dimethylbut-3-en-1-ol is another area that has been extensively studied. Recent toxicological evaluations indicate that it exhibits low toxicity when handled under standard laboratory conditions. However, prolonged exposure or improper handling may pose health risks. Therefore, adherence to safety protocols is essential when working with this compound.

In conclusion, 3-(Aminomethyl)-2,2-dimethylbut-3-en-1-ol, with its CAS number CAS No. 2228561-81_5, stands out as a multifaceted compound with vast potential across diverse industries. Its unique structure, efficient synthesis methods, and wide-ranging applications make it a subject of continued research interest. As advancements in chemical technology continue to unfold, this compound is likely to play an even more pivotal role in shaping future innovations.